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A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Introduction: The World of Organotin Compounds

Organotin compounds, characterized by the presence of at least one tin-carbon bond, have a
rich history dating back to the mid-19th century. The pioneering work of chemists like Edward
Frankland and Carl Léwig laid the foundation for a field that would eventually yield a diverse
array of compounds with significant industrial and, more recently, biomedical applications.[1][2]
The trajectory of organotin chemistry took a significant turn in the mid-20th century with the
discovery of their utility as PVC stabilizers, biocides, and catalysts, propelling them into large-
scale industrial production.[1][2]

This guide focuses on a specific organotin compound: Stannane, hydroxyoctyloxo- (CAS No.
13356-20-2), also known by synonyms such as Hydroxyoctyloxostannane and Mono-n-octyl tin
oxide.[3] While perhaps not as widely known as some of its organotin counterparts, it
represents an important class of mono-alkyltin compounds with unique properties and
applications. This document aims to provide a comprehensive technical overview of its
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discovery, history, synthesis, properties, and applications, with a particular focus on its
relevance to researchers in materials science and drug development.

Discovery and Historical Context

Pinpointing the exact moment of discovery for Stannane, hydroxyoctyloxo- is challenging, as is
often the case with specialty chemicals that emerge from broader research and development
efforts. However, its history is intrinsically linked to the commercialization of organotin
compounds as PVC stabilizers in the 1940s and 50s.[2] The development of processes to
synthesize mono- and di-n-octyltin compounds was a critical step.

A key patent from the 1970s outlines a direct reaction process for producing a mixture of di-
and mono-n-octyltin chlorides from tin, n-octyl chloride, and n-octyl iodide.[4] Stannane,
hydroxyoctyloxo- is a direct hydrolysis product of mono-n-octyltin trichloride, a component of
this mixture. This suggests that by the early 1970s, the synthesis and isolation of its precursors
were well-established, and the formation of the corresponding oxides and hydroxides would
have been a logical and understood subsequent step.

The primary driver for the development of octyltin compounds was the need for non-toxic and
effective heat stabilizers for PVC, particularly for applications in food packaging and medical
devices. This focus on lower toxicity compared to other alkyltin compounds, such as butyltins,
carved out a specific and important niche for octyltin derivatives.

Physicochemical Properties

Stannane, hydroxyoctyloxo- is an organotin compound with the chemical formula C8H1802Sn.
[1][3] Its properties are influenced by the presence of the n-octyl group, which imparts a degree
of organic character, and the hydroxyl and oxo ligands on the tin atom, which contribute to its
reactivity and potential for forming larger oligomeric structures.
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Synthesis and Experimental Protocols

The synthesis of Stannane, hydroxyoctyloxo- is typically a two-step process. The first step
involves the synthesis of its precursor, mono-n-octyltin trichloride, followed by a hydrolysis step.

Step 1: Synthesis of Mono-n-octyltin Trichloride

The industrial synthesis of mono-n-octyltin trichloride often involves the direct reaction of
metallic tin with n-octyl chloride, often in the presence of a catalyst. A patented method
describes the reaction of tin with n-octyl chloride and n-octyl iodide in the presence of
phosphorus trichloride as a catalyst at elevated temperatures (175-200°C).[4] This process
yields a mixture of di- and mono-n-octyltin chlorides.

Another approach is the redistribution reaction between tin tetrachloride (SnCl4) and tetra-n-
octyltin (Sn(C8H17)4).

Caption: General workflow for the synthesis of Stannane, hydroxyoctyloxo-.
Experimental Protocol for Hydrolysis of Mono-n-octyltin Trichloride:

» Dissolution: Dissolve the purified mono-n-octyltin trichloride in a suitable organic solvent,
such as toluene or ethanol.

o Base Addition: Slowly add a stoichiometric amount of an aqueous base solution, such as
sodium hydroxide or ammonium hydroxide, to the organotin solution with vigorous stirring.
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The concentration of the base should be carefully controlled to promote the desired
hydrolysis reaction.

o Reaction: Continue stirring the mixture at a controlled temperature (e.g., room temperature
or slightly elevated) for a period sufficient to ensure complete hydrolysis. The reaction
progress can be monitored by techniques such as thin-layer chromatography (TLC) or by
monitoring the pH of the aqueous phase.

« |solation: After the reaction is complete, the solid product (Stannane, hydroxyoctyloxo-) is
isolated by filtration.

e Washing: The isolated solid is washed with deionized water to remove any inorganic salts
and then with a non-polar solvent (e.g., hexane) to remove any unreacted starting material or
organic byproducts.

e Drying: The final product is dried under vacuum at a moderate temperature to remove any
residual solvent and water.

Causality in Experimental Choices:

» Solvent Choice: The choice of an organic solvent in the hydrolysis step is crucial for ensuring
that the mono-n-octyltin trichloride is fully dissolved and can react efficiently with the
agueous base at the interface.

o Controlled Base Addition: Slow and controlled addition of the base is necessary to prevent
localized high concentrations of hydroxide ions, which could lead to the formation of
undesirable byproducts or poorly crystalline material.

o Washing Steps: The washing steps are critical for obtaining a high-purity product. Washing
with water removes inorganic salts, while the organic solvent wash removes non-polar
impurities.

Applications

The applications of Stannane, hydroxyoctyloxo- are primarily as an intermediate in the
synthesis of other organotin compounds and potentially as a component in PVC stabilizer
formulations.
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PVC Stabilization

Mono-octyltin compounds are key components of heat stabilizers for rigid PVC.[6] While di-
octyltin compounds are often the primary active species, mono-octyltin derivatives can play a
synergistic role. They can act as acid scavengers, reacting with the hydrogen chloride that is
released during the thermal degradation of PVC, thereby preventing further degradation.
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Caption: Role of organotin stabilizers in preventing PVC degradation.

Potential in Drug Development

While there is no direct evidence of Stannane, hydroxyoctyloxo- being used as a drug, the
broader class of organotin compounds has garnered significant interest for their potential
therapeutic applications. Numerous studies have demonstrated the anti-cancer, anti-fungal,
and anti-bacterial activities of various organotin complexes.[3][7][8]

The biological activity of organotin compounds is often attributed to their ability to interact with
cellular components, such as proteins and nucleic acids. The specific organic groups attached
to the tin atom and the overall geometry of the complex play a crucial role in determining their
biological efficacy and toxicity.

For drug development professionals, Stannane, hydroxyoctyloxo- could be of interest as a
precursor for the synthesis of novel organotin-based therapeutic agents. Its reactive hydroxyl
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group provides a handle for further functionalization, allowing for the attachment of various
ligands that could modulate its biological activity and target specificity.

Safety and Handling

Organotin compounds, as a class, are known to have toxic properties, and appropriate safety
precautions must be taken when handling them. While octyltins are generally considered less
toxic than their methyltin and butyltin counterparts, they should still be handled with care.

e Inhalation: May cause irritation to the respiratory tract.
¢ Ingestion: May be harmful if swallowed.
o Skin and Eye Contact: Can cause irritation.

It is essential to consult the Safety Data Sheet (SDS) for detailed information on hazards,
handling, and emergency procedures.[2][7]

Conclusion and Future Outlook

Stannane, hydroxyoctyloxo- is an important member of the mono-n-octyltin family of
compounds. Its history is closely tied to the development of PVC stabilizers, and it continues to
be relevant in this field as an intermediate. For researchers in materials science, it offers a
building block for the creation of new organotin-based materials. For those in drug
development, it represents a potential starting point for the synthesis of novel therapeutic
agents, leveraging the known biological activities of organotin compounds.

Future research may focus on exploring the catalytic properties of Stannane, hydroxyoctyloxo-
and its derivatives, as well as a more in-depth investigation into its biological activities and
those of its reaction products. As with all organometallic compounds, a key challenge will be to
balance efficacy with toxicity, a consideration that will undoubtedly drive future innovation in this
area.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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